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An In-depth Technical Guide to the Physical Properties of Dipentyl Ether

This technical guide provides a comprehensive overview of the key physical properties of

dipentyl ether (also known as n-amyl ether or 1-pentoxypentane). The information is intended

for researchers, scientists, and professionals in drug development and other scientific fields

who require precise data for modeling, synthesis, and formulation. This document summarizes

the boiling point, melting point, and density of dipentyl ether, and outlines the standard

experimental protocols for their determination.

Core Physical Properties of Dipentyl Ether
Dipentyl ether is a colorless to light yellow liquid that is stable under standard conditions.[1][2]

It is miscible with alcohol and ether but is nearly insoluble in water.[1][3] Its key physical

characteristics are essential for its application as a solvent and organic synthesis raw material.

[1][3]

Data Summary
The physical properties of dipentyl ether are summarized in the table below. The data is

compiled from various chemical handbooks and databases.
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Physical Property Value Conditions Citations

Boiling Point 187-188 °C at 1 atm [1][2][4][5]

187 °C at 1 atm [6]

186.75 °C at 1 atm [1][3]

Melting Point -69 °C - [1][2][4][5]

-69.2 °C - [6]

-69.43 °C - [1][3]

Density 0.785 g/mL at 25 °C [2][3][4]

0.7833 g/cm³ at 20 °C [1][3][6]

0.7792 g/cm³ at 25 °C [1][3]

Experimental Protocols
The following sections detail the standard methodologies for determining the boiling point,

melting point, and density of organic compounds like dipentyl ether.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.[7]

Methodology: Capillary Method (Thiele Tube or Mel-Temp Apparatus)

This micro-method is suitable for small sample volumes.

Sample Preparation: A few milliliters of dipentyl ether are placed into a small test tube or a

Durham tube. A capillary tube, sealed at one end, is inverted and placed into the liquid

sample (open end down).[8]

Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample

is aligned with the thermometer bulb. This assembly is then immersed in a heating bath,
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such as a Thiele tube filled with mineral oil or placed in a calibrated melting point apparatus

(e.g., Mel-Temp).[8][9][10]

Heating and Observation: The apparatus is heated gently. As the temperature rises, the air

trapped in the capillary tube expands and escapes as a slow stream of bubbles. The heating

rate is controlled to be slow and steady near the expected boiling point.[8]

Measurement: Heating is continued until a rapid and continuous stream of bubbles emerges

from the capillary tube. At this point, the heat source is removed.[8] The liquid will begin to

cool, and the stream of bubbles will slow down. The boiling point is the temperature at which

the bubbling stops and the liquid is drawn back into the capillary tube.[8]

Pressure Correction: The observed boiling point should be recorded along with the ambient

atmospheric pressure. If the pressure is not 760 mmHg, a correction may be necessary.

Determination of Melting Point
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state.[11] For a pure crystalline solid, this occurs over a narrow range.[10] Since dipentyl
ether has a very low melting point (-69 °C), this procedure requires a cryostat or a specialized

low-temperature apparatus.

Methodology: Capillary Method with Low-Temperature Apparatus

Sample Preparation: A small amount of solidified dipentyl ether is introduced into a capillary

tube (sealed at one end). The sample is compacted at the bottom of the tube by tapping or

dropping it through a long glass tube.[11][12]

Apparatus Setup: The capillary tube is placed in the sample holder of a melting point

apparatus equipped with a cooling system (e.g., a cryostat). The apparatus must be capable

of achieving and maintaining temperatures below -70°C.

Cooling and Heating: The sample is first frozen by lowering the temperature significantly

below the expected melting point. Then, the apparatus is set to heat very slowly (e.g., 1-2 °C

per minute) through the expected melting range.[10]
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Observation and Measurement: The sample is observed through a magnifying lens. The

melting point range is recorded from the temperature at which the first signs of liquid appear

to the temperature at which the entire sample becomes a clear liquid.[10][11] A sharp melting

range (typically 0.5-1.0 °C) is indicative of a pure compound.[10]

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a digital densitometer.

Methodology: Pycnometer Method

Preparation: A pycnometer (a glass flask with a precise volume) is thoroughly cleaned, dried,

and its empty mass is accurately weighed (m_pyc).

Water Calibration: The pycnometer is filled with deionized, degassed water of a known

temperature (e.g., 20.0 °C). The mass of the water-filled pycnometer is recorded

(m_pyc+water). The exact volume of the pycnometer (V) can be calculated using the known

density of water at that temperature.

V = (m_pyc+water - m_pyc) / ρ_water

Sample Measurement: The pycnometer is emptied, dried, and filled with dipentyl ether at

the same controlled temperature. The mass of the ether-filled pycnometer is measured

(m_pyc+ether).

Calculation: The density of the dipentyl ether (ρ_ether) is calculated using the following

formula:

ρ_ether = (m_pyc+ether - m_pyc) / V

Temperature Control: Maintaining a constant and precise temperature is critical for accurate

density measurements, as density is temperature-dependent.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physical characterization of a liquid

chemical sample such as dipentyl ether.
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Caption: Workflow for the physical characterization of a liquid chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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